Cas no 920186-90-9 (N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 920186-90-9
• MF: C₁₆H₁₂ClF₃N₂O₃
• MW: 372.726293563843
• CID: 5496132
• Update Time: 2025-05-25

N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[4-(trifluoromethoxy)phenyl]-
• N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C16H12ClF3N2O3/c17-11-3-1-10(2-4-11)9-21-14(23)15(24)22-12-5-7-13(8-6-12)25-16(18,19)20/h1-8H,9H2,(H,21,23)(H,22,24)
• InChI Key： CMHDWONZPBWAKW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 372.049
• Monoisotopic Mass: 372.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Overview of N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide (CAS 920186-90-9)

N'-(4-chlorophenyl)methyl-N-4-(trifluoromethoxy)phenylethanediamide, with the CAS number 920186-90-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This diamide derivative features a unique molecular structure, combining a 4-chlorophenyl group and a trifluoromethoxyphenyl moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a potential intermediate for bioactive molecules, given its structural versatility.

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